1-(2-Chloro-6-fluorophenyl)ethylurea

• IUPAC Name: 1-(2-chloro-6-fluorophenyl)ethylurea
• InChI: InChI=1S/C9H10ClFN2O/c1-5(13-9(12)14)8-6(10)3-2-4-7(8)11/h2-5H,1H3,(H3,12,13,14)
• InChI Key: UJZVPHHTNZHIDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC=C1Cl)F)NC(=O)N
• Molecular Formula: C9H10ClFN2O
• Molecular Weight: 216.64 g/mol

Description

The compound 1-(2-Chloro-6-fluorophenyl)ethylurea is a urea derivative characterized by a substituted phenyl group (2-chloro-6-fluoro) attached to an ethylurea backbone. For instance, 1-(2-chloro-6-fluorophenyl)-5-methylindolin-2-one (a lactam derivative) was synthesized as a lumiracoxib prodrug, demonstrating comparable anti-inflammatory efficacy with reduced gastrointestinal toxicity . Urea derivatives, such as 1-(2-Chloro-6-fluorobenzoyl)-3-(9H-fluoren-9-yl)urea, are also noted for their applications in medicinal chemistry and crystallography .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Chloro-6-fluorophenyl)ethylurea typically involves the reaction of 2-chloro-6-fluoroaniline with ethyl isocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{2-Chloro-6-fluoroaniline} + \text{Ethyl isocyanate} \rightarrow \text{1-(2-Chloro-6-fluorophenyl)ethylurea}$$2-Chloro-6-fluoroaniline+Ethyl isocyanate→1-(2-Chloro-6-fluorophenyl)ethylurea

Industrial Production Methods

In an industrial setting, the production of 1-(2-Chloro-6-fluorophenyl)ethylurea may involve the use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-(2-Chloro-6-fluorophenyl)ethylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The chloro and fluoro substituents on the phenyl ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding nitro or hydroxyl derivatives, while substitution reactions can introduce new functional groups onto the phenyl ring.

Scientific Research Applications

1-(2-Chloro-6-fluorophenyl)ethylurea has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(2-Chloro-6-fluorophenyl)ethylurea involves its interaction with specific molecular targets. The chloro and fluoro substituents on the phenyl ring can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The ethylurea moiety may also play a role in stabilizing the compound’s interaction with its targets.

Comparison with Similar Compounds

Structural and Functional Analogues

2.1.1 1-(2-Chloro-6-fluorophenyl)-5-methylindolin-2-one

• Structure : Features a lactam ring (indolin-2-one) instead of a urea group.
• Pharmacology :
  • Exhibits anti-inflammatory activity comparable to lumiracoxib (COX-2 inhibitor) in carrageenan-induced rat paw edema models .
  • Reduced gastric ulcerogenicity (0.5–1.0 mm² lesion area vs. 3.0–5.0 mm² for traditional NSAIDs) due to prodrug design .
• Synthesis : Prepared via intramolecular cyclization of lumiracoxib using EDC coupling (85% yield) .

Table 1: Anti-Inflammatory Activity Comparison

Compound	Edema Inhibition (%)	Ulcerogenicity (Lesion Area, mm²)
Lumiracoxib	72.3 ± 4.1	3.2 ± 0.8
1-(2-Cl-6-F-Ph)-indolin-2-one	70.8 ± 3.9	0.8 ± 0.3
Indomethacin (Control)	68.5 ± 5.2	5.6 ± 1.2

Data derived from carrageenan-induced rat paw edema assays .

2.1.2 Lumiracoxib

• Structure : Arylacetic acid derivative with COX-2 selectivity.
• Pharmacology: Potent COX-2 inhibitor (IC₅₀ = 0.06 μM) but associated with dose-dependent hepatotoxicity .

2.1.3 1-(2-Chloro-6-fluorobenzoyl)-3-(9H-fluoren-9-yl)urea

• Structure : Urea backbone with a benzoyl group and fluorenyl substituent.

2.1.4 1-(2-Chloro-6-fluorophenyl)cyclopropan-1-ol

• Structure: Cyclopropanol-substituted phenyl derivative.
• Properties : Molecular weight 186.61 g/mol; used as an intermediate in synthetic chemistry .

Pharmacokinetic and Stability Comparisons

• Hydrolysis Stability :
  • 1-(2-Cl-6-F-Ph)-ethylurea analogues show pH-dependent stability. For example, 1-(2-Cl-6-F-Ph)-indolin-2-one undergoes hydrolysis in buffer (pH 7.4) to regenerate lumiracoxib, enhancing bioavailability .
  • Urea derivatives generally exhibit higher metabolic stability than ester or amide-based prodrugs .

Table 2: Hydrolysis Rates of Selected Compounds

Compound	Half-life (pH 1.2)	Half-life (pH 7.4)
1-(2-Cl-6-F-Ph)-indolin-2-one	>24 h	6.5 h
Lumiracoxib methyl ester	2.3 h	0.8 h

Data from in vitro buffer hydrolysis studies .